Cas no 900137-23-7 (N-(4-methoxyphenyl)-N,2,4-trimethyl-5-(N-methyl4-methylbenzenesulfonamido)benzene-1-sulfonamide)

• Product Name: N-(4-methoxyphenyl)-N,2,4-trimethyl-5-(N-methyl4-methylbenzenesulfonamido)benzene-1-sulfonamide
• CAS No: 900137-23-7
• MF: C₂₄H₂₈N₂O₅S₂
• MW: 488.619524002075
• CID: 5440807
• Update Time: 2025-07-13

N-(4-methoxyphenyl)-N,2,4-trimethyl-5-(N-methyl4-methylbenzenesulfonamido)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-N,2,4-trimethyl-5-[methyl-(4-methylphenyl)sulfonylamino]benzenesulfonamide
• N-(4-methoxyphenyl)-N,2,4-trimethyl-5-(N-methyl4-methylbenzenesulfonamido)benzene-1-sulfonamide

• Inchi： 1S/C24H28N2O5S2/c1-17-7-13-22(14-8-17)32(27,28)26(5)23-16-24(19(3)15-18(23)2)33(29,30)25(4)20-9-11-21(31-6)12-10-20/h7-16H,1-6H3
• InChI Key： YPKXWNJYEYIDLU-UHFFFAOYSA-N
• SMILES： C1(S(N(C2=CC=C(OC)C=C2)C)(=O)=O)=CC(N(C)S(C2=CC=C(C)C=C2)(=O)=O)=C(C)C=C1C

Additional information on N-(4-methoxyphenyl)-N,2,4-trimethyl-5-(N-methyl4-methylbenzenesulfonamido)benzene-1-sulfonamide

Compound CAS No 900137-23-7: N-(4-Methoxyphenyl)-N,2,4-trimethyl-5-(N-methyl-4-methylbenzenesulfonamido)benzene-1-sulfonamide

The compound with CAS No 900137-23-7, known as N-(4-methoxyphenyl)-N,2,4-trimethyl-5-(N-methyl-4-methylbenzenesulfonamido)benzene-1-sulfonamide, is a highly specialized organic compound with a complex structure and potential applications in various fields of chemistry and pharmacology. This compound is characterized by its intricate sulfonamide groups and aromatic substituents, which contribute to its unique chemical properties and reactivity.

Sulfonamides are a class of compounds that have gained significant attention in recent years due to their versatility in medicinal chemistry. The presence of two sulfonamide groups in this molecule suggests that it may exhibit strong binding affinities to certain biological targets, making it a promising candidate for drug development. The methoxyphenyl group attached to the nitrogen atom further enhances the compound's potential for bioavailability and selectivity in biological systems.

Recent studies have explored the synthesis and characterization of similar sulfonamide derivatives, highlighting their role as inhibitors of key enzymes involved in metabolic pathways. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that sulfonamides can effectively inhibit histone deacetylases (HDACs), which are implicated in various diseases such as cancer and inflammation. While the specific biological activity of CAS No 900137-23-7 has not been extensively reported yet, its structural features suggest that it could be a valuable addition to the arsenal of HDAC inhibitors under investigation.

The trimethyl substitution pattern on the benzene ring adds another layer of complexity to this compound's structure. Such substitution patterns are often associated with increased stability and lipophilicity, which are desirable properties for drug candidates. Additionally, the methyl groups may play a role in modulating the electronic environment around the sulfonamide groups, potentially influencing their reactivity and binding capabilities.

From a synthetic standpoint, the preparation of this compound likely involves multi-step reactions requiring precise control over regioselectivity and stereochemistry. The synthesis may include nucleophilic aromatic substitutions or coupling reactions to introduce the sulfonamide groups at specific positions on the benzene ring. Researchers have recently developed more efficient methodologies for constructing such complex molecules, leveraging advancements in catalytic chemistry and transition metal-catalyzed reactions.

In terms of applications, this compound could find utility in several areas beyond medicinal chemistry. For example, its aromatic structure with electron-withdrawing groups might make it suitable for use in organic electronics or as a precursor for advanced materials. The sulfonamide functionalities could also be exploited in polymer chemistry for creating materials with tailored mechanical or thermal properties.

Looking ahead, further research into CAS No 900137-23-7 is expected to shed light on its pharmacokinetic properties and potential toxicity profiles. Computational modeling techniques such as molecular docking and QSAR analysis will likely play a crucial role in predicting its behavior within biological systems. Collaborative efforts between chemists and biologists will be essential to fully unlock the potential of this compound and similar derivatives.

In conclusion, CAS No 900137-23-7 represents an intriguing example of modern organic synthesis with promising applications across multiple disciplines. Its complex structure and functional groups position it as a valuable tool for advancing both fundamental chemical research and applied drug discovery efforts.